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This technical guide provides an in-depth analysis of the thermal conductivity and viscosity of

Diphyl, a widely used heat transfer fluid. Diphyl is the trade name for a eutectic mixture of

diphenyl ether (73.5%) and biphenyl (26.5%).[1][2][3] It is also marketed under other names

such as Dowtherm A and Therminol VP-1.[3][4] Renowned for its exceptional thermal stability

at high temperatures, Diphyl is extensively utilized in industrial applications, including chemical

processing and the plastics industry, for both liquid and vapor phase heating.[5][6] This

document details its key thermophysical properties at various temperatures, outlines the

experimental methods for their determination, and presents logical workflows for these

procedures.

Data Presentation: Thermophysical Properties
The following tables summarize the temperature-dependent thermal conductivity and viscosity

of Diphyl's liquid phase, crucial for heat transfer calculations and system design.

Thermal Conductivity
The thermal conductivity of Diphyl, a measure of its ability to conduct heat, decreases as

temperature increases.[7]
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Temperature (°C) Thermal Conductivity (W/m·K)

15 0.1395

65 0.1315

105 0.1251

155 0.1171

205 0.1091

255 0.1011

305 0.0931

355 0.0851

405 0.0771

(Data sourced from Dowtherm A Technical Data

Sheet)[8]

Dynamic Viscosity
The viscosity of Diphyl, representing its resistance to flow, significantly decreases with a rise in

temperature, which is a characteristic behavior of liquids.[7] This low viscosity across its

operating range minimizes pumping difficulties and enhances heat transfer efficiency.[9]
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Temperature (°C) Dynamic Viscosity (mPa·s or cP)

15 5.00

65 1.58

105 0.91

155 0.56

205 0.38

255 0.27

305 0.20

355 0.16

405 0.12

(Data sourced from Dowtherm A Technical Data

Sheet)[8]

Experimental Protocols
The accurate measurement of thermophysical properties is paramount for the reliable design

and operation of thermal systems. The data presented in this guide are determined by

established experimental techniques.

Measurement of Thermal Conductivity
The transient hot-wire method is a prevalent and accurate technique for measuring the thermal

conductivity of liquids and nanofluids.[1]

Principle: This method involves immersing a thin platinum or tantalum wire into the liquid

sample. The wire serves as both a line heat source and a temperature sensor.

Procedure:

A constant electric current is passed through the wire, causing a uniform and constant

heat flux.
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This heat dissipates into the surrounding fluid, causing the wire's temperature to rise.

The rate of this temperature increase is precisely measured over a short period (typically a

few seconds).

The thermal conductivity of the fluid is then calculated from the temperature rise of the

wire as a function of time. The change in temperature is logarithmically proportional to

time, and the thermal conductivity can be derived from the slope of the line in a plot of

temperature versus the logarithm of time.

Instrumentation: A common instrument used for this measurement is a KD2 Pro Thermal

Properties Analyzer.[1]

Measurement of Viscosity
The viscosity of Diphyl can be determined using several methods, including rotational

viscometers and rolling ball viscometers.[10]

Rotational Viscometer (e.g., Stabinger Viscometer):

Principle: This method measures the torque required to rotate an object (like a spindle or

cylinder) in the fluid at a constant speed.

Procedure: A sample of the fluid is placed in a thermostatically controlled cell. A rotor

inside a tube is levitated by centrifugal and hydrodynamic forces and is driven by a

rotating magnetic field. The rotational speed of the rotor is measured, and the viscosity is

determined based on the relationship between the applied shear stress (from the magnetic

field) and the resulting shear rate (rotor speed).

Rolling Ball Viscometer:

Principle: This technique measures the time it takes for a ball to fall or roll through a

calibrated, inclined tube filled with the sample fluid.

Procedure: The fluid is placed in a calibrated tube maintained at a constant temperature. A

sphere of known density and diameter is allowed to roll down a specific length of the tube

at a fixed angle. The time taken for the ball to travel this distance is measured. The
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viscosity of the fluid is then calculated using a formula that correlates the rolling time with

the fluid's viscosity.

Mandatory Visualization
The following diagrams illustrate the logical workflows of the experimental protocols described

above.

Caption: Workflow for determining thermal conductivity.

Caption: Workflow for determining viscosity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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